Cas no 136415-85-5 (Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester)

• Product name: Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester
• CAS No: 136415-85-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1246131

Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester

• Inchi： 1S/C13H16O3/c1-10(2)16-13(15)12-7-3-5-11(9-12)6-4-8-14/h3,5,7-10H,4,6H2,1-2H3
• InChI Key： KSMVCPWBIOOMGQ-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(CCC=O)=C1

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±25.0 °C(Predicted)
• PSA: 43.37